1-(Thiophen-2-YL)octan-1-amine

• Molecular Formula: C12H21NS
• Molecular Weight: 211.37 g/mol
• IUPAC Name: 1-thiophen-2-yloctan-1-amine
• InChI: InChI=1S/C12H21NS/c1-2-3-4-5-6-8-11(13)12-9-7-10-14-12/h7,9-11H,2-6,8,13H2,1H3
• InChI Key: UQQHXDWYXJQGOE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(C1=CC=CS1)N

Description

1-(Thiophen-2-yl)octan-1-amine is a secondary amine derivative featuring an eight-carbon alkyl chain (octyl group) attached to a thiophene ring via the 2-position. This compound is structurally analogous to shorter-chain thiophene-amine derivatives (e.g., 1-(thiophen-2-yl)ethan-1-amine) but distinguishes itself through its extended aliphatic chain, which may modulate pharmacokinetic and pharmacodynamic profiles. Applications of such compounds span medicinal chemistry (e.g., anticancer agents ), material science (e.g., polymer precursors), and organic synthesis (e.g., intermediates for functionalized heterocycles) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Thiophen-2-YL)octan-1-amine typically involves the reaction of thiophene derivatives with octylamine. One common method is the nucleophilic substitution reaction where thiophene is first functionalized to introduce a leaving group, such as a halide. The functionalized thiophene is then reacted with octylamine under basic conditions to form the desired product.

Industrial Production Methods

Industrial production of 1-(Thiophen-2-YL)octan-1-amine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The reaction conditions, such as temperature, pressure, and solvent choice, would be carefully controlled to maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(Thiophen-2-YL)octan-1-amine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the thiophene ring or the amine group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Electrophilic reagents like bromine or chlorinating agents can be used under acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced thiophene derivatives and modified amine groups.

Substitution: Various substituted thiophene derivatives.

Scientific Research Applications

1-(Thiophen-2-YL)octan-1-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-(Thiophen-2-YL)octan-1-amine depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The thiophene ring can participate in π-π interactions with aromatic amino acids in proteins, while the amine group can form hydrogen bonds or ionic interactions. These interactions can influence various molecular pathways and cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs with 1-(thiophen-2-yl)octan-1-amine but differ in chain length, substituents, or functional groups:

Compound Name	Molecular Formula	Key Features	Applications/Activity	Reference
1-(Thiophen-2-yl)ethan-1-amine	C₆H₉NS	Shorter chain (ethyl group); chiral center possible [(1R)-enantiomer: CAS 22038-88-6]	Intermediate for bioactive molecules; potential CNS activity due to amine moiety
2-Phenyl-1-(thiophen-2-yl)ethan-1-amine	C₁₂H₁₃NS	Phenyl substitution enhances aromaticity; may improve binding to aromatic receptors	Not explicitly reported; structural similarity suggests use in drug discovery
1-(Thiophen-3-yl)octan-1-amine	C₁₂H₂₁NS	Positional isomer (thiophen-3-yl vs. 2-yl); altered electronic distribution	Limited data; positional isomerism may affect biological target specificity
(Z)-3-(4-Methoxybenzo[d]thiazol-2-ylamino)-1-(thiophen-2-yl)prop-2-en-1-one	C₁₅H₁₁N₃O₂S₂	Conjugated enone system; hybrid thiophene-benzothiazole scaffold	Antiproliferative activity (IC₅₀ = 9.39 µM against breast cancer cells)
1-(Thiophen-2-yl)cyclopropanamine hydrochloride	C₇H₁₀ClNS	Cyclopropane ring introduces strain; hydrochloride salt improves solubility	Probable use in medicinal chemistry for constrained analogs

Key Comparative Analyses

Lipophilicity and Solubility :

• The octyl chain in 1-(thiophen-2-yl)octan-1-amine significantly increases logP compared to ethyl or cyclopropane analogs, suggesting enhanced membrane permeability but reduced aqueous solubility. This property aligns with trends observed in lipophilic prodrugs or CNS-targeting agents .
• In contrast, hydrochloride salts (e.g., cyclopropanamine derivative) exhibit improved solubility, critical for formulation .

Synthetic Accessibility :

• Shorter-chain analogs (e.g., 1-(thiophen-2-yl)ethan-1-amine) are synthesized via nucleophilic substitution or reductive amination , while the octyl derivative may require specialized alkylation protocols or Grignard reactions.
• Hybrid scaffolds (e.g., benzothiazole-thiophene compounds) employ multicomponent reactions or ynamide-mediated couplings .

Biological Activity: Thiophene-amine hybrids with conjugated systems (e.g., enones, sulfonamides) demonstrate potent anticancer activity (IC₅₀ < 10 µM) , whereas simpler amines (e.g., ethan-1-amine) lack reported bioactivity data. The octyl derivative’s bioactivity remains unexplored but could be hypothesized to target lipid-rich environments (e.g., cell membranes).

Biological Activity

1-(Thiophen-2-YL)octan-1-amine is a compound of growing interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, relevant case studies, and comparative analysis with similar compounds.

Chemical Structure and Properties

1-(Thiophen-2-YL)octan-1-amine has a unique structure characterized by an octan-1-amine chain attached to a thiophene ring at the 2-position. The molecular formula is C₁₁H₁₅N S, with a molecular weight of approximately 199.31 g/mol. The compound can exist in its hydrochloride form, enhancing its solubility and stability for various applications in research and industry.

The biological activity of 1-(Thiophen-2-YL)octan-1-amine is largely attributed to its ability to interact with specific biological targets. Preliminary studies suggest that it may function as an enzyme inhibitor or modulator, affecting pathways relevant to cancer and inflammation. The thiophene moiety can facilitate interactions with enzyme active sites, leading to alterations in enzymatic activity.

Antitumor Activity

Research indicates that compounds structurally related to 1-(Thiophen-2-YL)octan-1-amine exhibit significant antitumor properties. For instance, a related compound showed promising inhibitory effects against HCT116 cancer cell lines, reducing tumor volume in xenograft models without inducing significant weight loss in subjects . This suggests that 1-(Thiophen-2-YL)octan-1-amine may share similar therapeutic potential.

Enzyme Inhibition

The compound has been investigated for its potential role as an enzyme inhibitor. Studies on analogs have demonstrated that modifications to the thiophene structure can influence the degree of inhibition observed against various enzymes, particularly those involved in cell proliferation and survival.

Comparative Analysis with Similar Compounds

To better understand the biological activity of 1-(Thiophen-2-YL)octan-1-amine, it is useful to compare it with structurally similar compounds:

Compound Name	CAS Number	Key Features	Biological Activity
1-(Thiophen-2-yl)butan-1-amine	1864014-94-7	Shorter carbon chain; potential for different activity	Moderate enzyme inhibition
1-(Thiophen-2-yl)propan-1-amine	30433-93-3	Similar structure; smaller size may influence activity	Lower antitumor efficacy
1-(Thiophen-2-yl)hexan-1-amine	1038967-37-1	Intermediate chain length; useful for comparative studies	Variable effects on enzyme activity

The unique octane chain length of 1-(Thiophen-2-YL)octan-1-amine may confer distinct properties compared to these shorter or longer-chain analogs, influencing its solubility and overall biological activity.

Case Studies and Research Findings

Several studies have highlighted the potential applications of 1-(Thiophen-2-YL)octan-1-amine in drug discovery:

Case Study: Antitumor Efficacy
In a study investigating histone deacetylase inhibitors, a compound structurally similar to 1-(Thiophen-2-YL)octan-1-amines demonstrated significant antitumor activity against HCT116 cells. The study reported a reduction in tumor mass comparable to established drugs without severe side effects .

Research on Enzyme Modulation
Another research effort focused on the enzyme inhibitory properties of thiophene derivatives. It was found that structural variations could lead to significant changes in enzyme interaction profiles, suggesting that further exploration of 1-(Thiophen-2-YL)octan-1-amines could reveal novel therapeutic avenues.